3-(N-methylaminomethyl)-2-fluorophenylboronic acid
Overview
Description
3-(N-methylaminomethyl)-2-fluorophenylboronic acid, also known as MAFB, is a boronic acid derivative that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a versatile building block that can be used for the synthesis of various other compounds, making it an important tool for researchers.
Mechanism of Action
The mechanism of action of 3-(N-methylaminomethyl)-2-fluorophenylboronic acid is not well understood. However, it is believed that the compound acts as a boronic acid mimic, binding to proteins and enzymes that contain cis-diol groups. This binding can lead to the inhibition of enzymatic activity and has been used in the development of protease inhibitors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(N-methylaminomethyl)-2-fluorophenylboronic acid are not well studied. However, the compound has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further study.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(N-methylaminomethyl)-2-fluorophenylboronic acid is its versatility as a building block for the synthesis of other compounds. The compound is also relatively easy to synthesize and purify, making it a useful tool for researchers. However, one of the limitations of 3-(N-methylaminomethyl)-2-fluorophenylboronic acid is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the study of 3-(N-methylaminomethyl)-2-fluorophenylboronic acid. One area of interest is the development of new catalysts for organic reactions using 3-(N-methylaminomethyl)-2-fluorophenylboronic acid as a ligand. Another area of interest is the development of new protease inhibitors using 3-(N-methylaminomethyl)-2-fluorophenylboronic acid as a building block. Additionally, the study of the biochemical and physiological effects of 3-(N-methylaminomethyl)-2-fluorophenylboronic acid could lead to new insights into the compound's potential applications in medicine and biology.
Scientific Research Applications
3-(N-methylaminomethyl)-2-fluorophenylboronic acid has been used in various scientific research applications, including medicinal chemistry, materials science, and catalysis. The compound has been used as a building block for the synthesis of various other compounds, including boron-containing polymers, fluorescent dyes, and protease inhibitors. 3-(N-methylaminomethyl)-2-fluorophenylboronic acid has also been used as a ligand for the development of new catalysts for organic reactions.
properties
IUPAC Name |
[2-fluoro-3-(methylaminomethyl)phenyl]boronic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BFNO2/c1-11-5-6-3-2-4-7(8(6)10)9(12)13/h2-4,11-13H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQJCADUQSXQZOA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=CC=C1)CNC)F)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001195812 |
Source
|
| Record name | Boronic acid, B-[2-fluoro-3-[(methylamino)methyl]phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001195812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(N-methylaminomethyl)-2-fluorophenylboronic acid | |
CAS RN |
2121511-43-9 |
Source
|
| Record name | Boronic acid, B-[2-fluoro-3-[(methylamino)methyl]phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2121511-43-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boronic acid, B-[2-fluoro-3-[(methylamino)methyl]phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001195812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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